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Compound of Interest

5,6-Dichloro-1-ethoxycarbonyl-7-
Compound Name:

azaindole
CAS No.: 1260382-15-7
Cat. No.: B1431387

Get Quote

Executive Summary

7-Azaindole (1H-pyrrolo[2,3-b]pyridine) is widely recognized as a "privileged structure" in
kinase drug discovery due to its high structural fidelity to the purine core of ATP. It excels in
potency and hinge-region binding but suffers from specific metabolic liabilities (Aldehyde
Oxidase).

6-Azaindole (1H-pyrrolo[2,3-c]pyridine) serves as a strategic bioisostere used primarily for
"scaffold hopping."” While it often sacrifices some hinge-binding affinity due to altered hydrogen
bond geometry, it offers a significantly different physicochemical profile (higher basicity) and
novel intellectual property (IP) space.
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Structural & Physicochemical Analysis[1][2][3][4][5]
[6]

Electronic Profile and pKa

The position of the nitrogen atom in the six-membered ring dictates the electronic character of
the scaffold.

e 7-Azaindole: The N7 nitrogen lone pair is in the plane of the ring but less accessible for
protonation due to electronic repulsion from the adjacent pyrrole NH.

o pKa: ~4.59. At physiological pH (7.4), it remains neutral. This is critical for crossing cell
membranes (passive diffusion).

e 6-Azaindole: The N6 nitrogen is more isolated from the pyrrole NH.

o pKa: ~7.95. At physiological pH, a significant fraction exists in the protonated (cationic)
form. This drastically improves aqueous solubility but may reduce membrane permeability
and alter binding kinetics if the target pocket is hydrophobic.

Adenine Mimicry (The "Privileged" Status)

Kinase inhibitors often target the ATP-binding hinge region.[1][2][3]
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e Adenine (ATP): Presents a specific donor-acceptor motif (N1 acceptor, N6-H donor) spaced
by ~2.5 A.

e 7-Azaindole: Perfectly mimics this motif. The N7 (acceptor) and N1-H (donor) align with the
backbone carbonyl and amide NH of the kinase hinge (e.g., Glu, Leu residues).

e 6-Azaindole: The N6 is shifted. To form a similar bidentate interaction, the molecule often
must adopt a strained conformation or rely on water-mediated bridges, frequently resulting in
a loss of potency (10-100x fold drop is common).

Visualization of Binding Modes
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Figure 1: Comparative binding modes of Adenine, 7-Azaindole, and 6-Azaindole at the kinase
hinge region.

Biological Activity & Metabolic Stability[2][6]
Kinase Inhibition Profiles

e 7-Azaindole:
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o Binding Mode: Predominantly "Normal" (bidentate). Can also bind in "Flipped" mode (180°
rotation) depending on the gatekeeper residue size.

o Selectivity: Often promiscuous due to high ATP similarity. Requires decoration at C-3 or N-
1 to achieve selectivity (e.g., Vemurafenib adds a bulky sulfonamide to target the DFG-out
pocket).

e 6-Azaindole:

o Binding Mode: Often binds as a monodentate acceptor or requires specific pocket
flexibility.

o Case Study (JAK Inhibitors): In Janus Kinase (JAK) screens, 6-azaindole derivatives often
show reduced potency compared to 7-azaindole analogs unless the pocket contains
specific acidic residues that can interact with the more basic N6.

Aldehyde Oxidase (AO) Liability

Aldehyde Oxidase (AO) is a cytosolic enzyme that oxidizes electron-deficient heterocycles. It is
a major clearance pathway often overlooked in standard microsomal stability assays (which
lack cytosol).

o Mechanism: Nucleophilic attack by the enzyme's molybdenum center on the carbon adjacent
to the ring nitrogen.

e 7-Azaindole Liability: Highly susceptible to oxidation at C-2.

o Solution: Block C-2 with a substituent (methyl, amino) or increase electron density on the
ring.

e 6-Azaindole Liability: Susceptible to oxidation at C-7.

o Comparison: 6-azaindoles are generally less susceptible to AO than 7-azaindoles due to
the different electron distribution, but C-7 oxidation remains a risk if the ring is electron-
deficient.

AO Metabolic Pathway Visualization
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Figure 2: Metabolic soft spots for Aldehyde Oxidase mediated oxidation.

Experimental Protocols

To objectively compare these scaffolds, researchers must use assays that account for their
specific properties (e.g., cytosolic metabolism).

Protocol: Comparative Kinase Potency (Kinase-Glo®)
Purpose: To determine the IC50 of derivatives against a specific kinase target.

o Preparation: Prepare 10 mM stocks of 7-aza and 6-aza derivatives in DMSO.

e Dilution: Serial dilute (3-fold) in assay buffer (20 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM
EGTA, 0.02% Brij-35).

e Enzyme Incubation: Add 2-4 nM of recombinant kinase (e.g., BRAF V600E) to 384-well
plates. Add compound. Incubate 15 min at RT.
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o ATP Addition: Add ATP at Km concentration (typically 10-50 uM) and peptide substrate.
Incubate 60 min.

o Detection: Add Kinase-Glo® reagent (Promega). This reagent lyses the reaction and
generates luminescence proportional to remaining ATP.

e Readout: Measure luminescence on a plate reader (e.g., EnVision).
e Analysis: Plot RLU vs. log[Compound]. Fit to sigmoidal dose-response to calculate IC50.

o Validation Check: If the 6-azaindole IC50 is >100x the 7-azaindole, check solubility limits
(precipitation) due to the pKa difference.

Protocol: S9 Fraction Stability (AO vs. CYP)

Purpose: To distinguish between CYP450 (microsomal) and AO (cytosolic) clearance.

o System: Use Human Liver S9 fractions (contains both microsomes and cytosol) rather than
just microsomes.

e Groups:
o A: S9 + NADPH (Active CYP + Active AO).
o B: S9 + NADPH + Hydralazine (AO Inhibitor).

o C: S9 only (No NADPH) + AO co-factor (if required, though AO often works without added
co-factors in S9).

¢ Incubation: Incubate 1 uM compound at 37°C. Timepoints: 0, 15, 30, 60 min.
e Quench: Add ice-cold acetonitrile with internal standard. Centrifuge.

e Analysis: LC-MS/MS quantification of parent remaining.

* Interpretation:

o If Clearance A >> Clearance B, the compound is an AO substrate.
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o This is frequently observed for 7-azaindoles unsubstituted at C-2.

Case Studies in Drug Development
Case Study 1: Vemurafenib (Oncology)[4]

e Target: BRAF V600E (Melanoma).[4]
o Scaffold: 7-Azaindole.
e Mechanism: The 7-azaindole core anchors the molecule to the hinge (Cys532, GIn530).[4]

e Why not 6-azaindole? Early SAR showed that moving the nitrogen disrupted the critical H-
bond network required for nanomolar potency against the mutant kinase. The 7-aza core
was essential for the "lock-and-key" fit.

Case Study 2: CB1 Allosteric Modulators (GPCR)

o Target: Cannabinoid Receptor 1.[5]

o Observation: Researchers replaced the indole core of Org27569 with 6-aza and 7-aza
scaffolds.[5]

e Result:
o 7-Azaindole: Complete loss of binding.
o 6-Azaindole: Retained allosteric modulation but with reduced affinity compared to indole.

o Takeaway: Outside of kinases, the "privileged" nature of 7-azaindole does not always hold.
6-azaindole provided a solubility benefit here that the indole parent lacked.[6][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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